N-cyclohexyl-2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-cyclohexyl-2-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H25N5OS2/c28-18(25-17-8-2-1-3-9-17)13-29-21-19-20(23-14-24-21)26-22(30-19)27-11-10-15-6-4-5-7-16(15)12-27/h4-7,14,17H,1-3,8-13H2,(H,25,28)
• InChI Key: LRQUKAWCYDAETM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NC=NC3=C2SC(=N3)N4CCC5=CC=CC=C5C4
• Molecular Formula: C22H25N5OS2
• Molecular Weight: 439.6 g/mol

Description

N-cyclohexyl-2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H25N5OS2 and its molecular weight is 439.6. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

Research has demonstrated various methods for synthesizing thiazolo and pyrimidine derivatives, highlighting the compound's relevance in chemical synthesis. For example, ultrasonic-assisted synthesis has been used to produce thiazolo[2,3-b]quinazoline and thiazolo[3,2-a]pyrimidine derivatives with high yields in short reaction times, showcasing the efficiency of modern synthetic methods (Darehkordi et al., 2013). Additionally, innovative approaches have led to the creation of substituted 1,3-cyclohexadienes, pyridine-2(1H)-thiones, and thieno[2,3-d]pyrimidine-4(3H)-thiones, further expanding the scope of heterocyclic chemistry and its applications in various fields (Dyachenko et al., 2004).

Biological Activities and Applications

The scientific community has also explored the biological activities associated with compounds containing similar structural motifs. Research into novel 4(3H)-quinazolinones containing thiazole and pyridinone moieties has revealed potential antitumor and antifungal activities, suggesting a promising avenue for therapeutic development (El-bayouki et al., 2011). Furthermore, the structural aspects and properties of salt and inclusion compounds of amides have been studied to understand their interactions and potential applications in drug delivery systems (Karmakar et al., 2007).

Antimicrobial and Antioxidant Evaluations

The antimicrobial and antioxidant properties of related compounds have been assessed, providing insights into their potential use in treating infections and preventing oxidative stress. For instance, novel derivatives incorporating the quinoline linkage have demonstrated potent antibacterial activities, which could lead to the development of new antibiotics to combat resistant strains (Bhoi et al., 2015).